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Compound of Interest

Compound Name: MG-101

Cat. No.: B1683905

For Research Use Only

This document provides essential guidance for the proper and safe disposal of MG-101, also
known as Calpain Inhibitor | or ALLN. The following procedures are designed for researchers,
scientists, and drug development professionals to ensure the safe handling and disposal of this
compound in a laboratory setting.

Hazard Classification

According to the Safety Data Sheet (SDS), MG-101 (AcLeuLeuNleAldehyde, ALLN) is
classified as a non-hazardous substance or mixture.[1] Despite this classification, it is
imperative to follow standard laboratory safety protocols and handle all chemical waste with
care to minimize environmental impact and ensure personnel safety.

Personal Protective Equipment (PPE)

Before handling MG-101 for disposal, ensure the following personal protective equipment is
worn:

o Eye Protection: Safety glasses or goggles.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile).

o Body Protection: Laboratory coat.
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Spill and Contamination Cleanup

In the event of a spill, follow these procedures for containment and cleanup:

o Absorb Spills: For liquid solutions of MG-101, absorb the spill using a finely-powdered, liquid-
binding material such as diatomite or universal binders.[1]

o Decontaminate Surfaces: Scrub the affected surfaces and any contaminated equipment with
alcohol to decontaminate them.[1]

o Collect Waste: All contaminated materials, including absorbents and cleaning supplies, must
be collected and disposed of as chemical waste according to the procedures outlined below.

Step-by-Step Disposal Procedure

Follow this step-by-step guide for the routine disposal of MG-101 waste, including unused
product, empty containers, and contaminated labware (e.g., pipette tips, tubes, gloves).

Step 1: Waste Segregation
Proper segregation is the first and most critical step in waste management.

» Designated Waste Container: All waste contaminated with MG-101 should be collected in a
designated, clearly labeled, and leak-proof container.

o Separate from Other Waste Streams: Do not mix MG-101 waste with general laboratory
trash, biohazardous waste, or other hazardous chemical waste streams unless explicitly
permitted by your institution's waste management guidelines.

Step 2: Container Labeling
Properly label the waste container to ensure safe handling and disposal.
e Contents: Clearly label the container with "MG-101 Waste" or "Calpain Inhibitor | Waste."

» Non-Hazardous Classification: Indicate that the waste is non-hazardous, as per the SDS.
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» Contact Information: Include the name of the principal investigator or laboratory contact and
the date the waste was first added to the container.

Step 3: Waste Accumulation and Storage

e Secure Storage: Store the sealed waste container in a designated and secure area within
the laboratory, away from general traffic.

e Secondary Containment: It is good practice to keep the primary waste container within a
secondary containment bin to prevent spills.

Step 4: Final Disposal

o Licensed Waste Management: Arrange for the collection and disposal of the MG-101 waste
through your institution's licensed chemical waste management contractor.

« Incineration: While classified as hon-hazardous, the recommended disposal method for this
type of organic chemical waste is incineration to ensure complete destruction of the
compound.

Quantitative Data Summary

The following table summarizes key quantitative data for MG-101.

Property Value Reference
Molecular Formula C20H37N304 [1]
Molecular Weight 383.54 g/mol [1]
CAS Number 110044-82-1 [1]

Not a hazardous substance or
Hazard Class _ [1]

mixture

Considered non-hazardous for
Transport [1]
transport

MG-101 Disposal Workflow
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The following diagram illustrates the decision-making and procedural workflow for the proper
disposal of MG-101.

MG-101 Disposal Workflow
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MG-101 Disposal Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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